Cas no 1287752-82-2 (4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1287752-82-2
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD16556140
• CID: 4586299
• Update Time: 2025-11-02

4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-METHYL-1H-PYRAZOLE-5-CARBALDEHYDE
• 4-Bromo-3-methyl-1H-pyrazol-5-carbaldehyde
• 4-bromo-5-methyl-1H-pyrazole-3-carbaldehyde
• 1H-pyrazole-5-carboxaldehyde, 4-bromo-3-methyl-
• 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde

• MDL： MFCD16556140
• Inchi： 1S/C5H5BrN2O/c1-3-5(6)4(2-9)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： YZABISIVKAMWCV-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8

4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 1287752-82-2)

4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 1287752-82-2) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core substituted with a bromo group and an aldehyde functionality, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, material science, and specialty chemicals.

The growing demand for pyrazole derivatives in modern chemistry has placed 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde at the forefront of innovation. Recent studies highlight its role in developing novel antimicrobial agents and catalytic processes, aligning with global trends in sustainable chemistry. Its CAS No. 1287752-82-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde is its compatibility with cross-coupling reactions, a hot topic in synthetic organic chemistry. This property enables the creation of complex molecular architectures, addressing challenges in medicinal chemistry and material design. The compound’s aldehyde group also offers flexibility for further functionalization, making it a preferred choice for high-throughput screening libraries.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde. Questions like "How to optimize the yield of pyrazole-5-carbaldehyde derivatives?" or "What are the latest applications of bromo-substituted pyrazoles?" dominate scientific forums. These trends underscore the compound’s adaptability to evolving industrial needs.

From a commercial perspective, CAS No. 1287752-82-2 is gaining traction in the fine chemicals market. Suppliers and manufacturers emphasize its high purity and stability, critical for GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, ensuring compliance with international standards.

Looking ahead, 4-Bromo-3-methyl-1H-pyrazole-5-carbaldehyde is poised to play a pivotal role in advancing precision medicine and smart materials. Its integration into AI-driven drug discovery platforms exemplifies the synergy between computational tools and experimental chemistry. As the scientific community continues to unravel its potential, this compound remains a cornerstone of innovation in molecular science.